Cas no 6258-37-3 (2-Propyn-1-ol, 3-(1,3-benzodioxol-5-yl)-)

• Product Name: 2-Propyn-1-ol, 3-(1,3-benzodioxol-5-yl)-
• CAS No: 6258-37-3
• MF: C₁₀H₈O₃
• MW: 176.168723106384
• CID: 439208
• PubChem ID: 11137646
• Update Time: 2025-04-19

2-Propyn-1-ol, 3-(1,3-benzodioxol-5-yl)- Chemical and Physical Properties

Names and Identifiers

• 2-Propyn-1-ol, 3-(1,3-benzodioxol-5-yl)-
• 3-(1,3-benzodioxol-5-yl)prop-2-yn-1-ol
• IDACMXRFNPOSPL-UHFFFAOYSA-N
• 6258-37-3
• SCHEMBL2155635
• DTXSID50456533

• Inchi： 1S/C10H8O3/c11-5-1-2-8-3-4-9-10(6-8)13-7-12-9/h3-4,6,11H,5,7H2
• InChI Key： IDACMXRFNPOSPL-UHFFFAOYSA-N
• SMILES： O1COC2C=CC(C#CCO)=CC1=2

Computed Properties

• Exact Mass: 176.04734
• Monoisotopic Mass: 176.047344113g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 237
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 38.7Ų

Experimental Properties

• PSA: 38.69